Cas no 745718-78-9 (Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)-)

• Product Name: Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)-
• CAS No: 745718-78-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD07021290
• CID: 560704
• PubChem ID: 16740847
• Update Time: 2025-05-21

Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)-
• 1-BENZO[1,3]DIOXOL-5-YL-2-PYRROLIDIN-1-YL-ETHANONE
• AG-G-96518
• AGN-PC-0156J3
• CTK5E0058
• GL-0548
• KB-217779
• MFCD07021290
• 1-(2H-1,3-Benzodioxol-5-yl)-2-(pyrrolidin-1-yl)ethan-1-one
• 745718-78-9
• AKOS005257161
• DTXSID50587715
• 1-(1,3-benzodioxol-5-yl)-2-pyrrolidin-1-ylethanone

• MDL： MFCD07021290
• Inchi： 1S/C13H15NO3/c15-11(8-14-5-1-2-6-14)10-3-4-12-13(7-10)17-9-16-12/h3-4,7H,1-2,5-6,8-9H2
• InChI Key： FOFJCYGLFZYISH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)CN1CCCC1

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)-

Comprehensive Overview of Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- (CAS No. 745718-78-9)

Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)-, with the CAS number 745718-78-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacological research. This compound, characterized by its unique benzodioxole and pyrrolidine moieties, exhibits intriguing structural properties that make it a subject of interest for scientists exploring novel bioactive molecules. Its molecular framework combines a 1,3-benzodioxol-5-yl group with a pyrrolidinyl substituent, creating a versatile scaffold for further chemical modifications.

In recent years, the demand for heterocyclic compounds like Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in its pharmacophore features, which could be leveraged to design molecules targeting central nervous system (CNS) disorders. The compound's benzodioxole ring is known for its ability to enhance bioavailability and metabolic stability, making it a valuable component in the synthesis of therapeutic agents.

One of the most frequently searched questions related to this compound is: "What are the potential applications of Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- in modern medicine?" Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective or psychoactive properties, though extensive clinical trials are required to validate these hypotheses. The pyrrolidine moiety, a common feature in many FDA-approved drugs, further underscores its relevance in pharmaceutical research.

From a synthetic chemistry perspective, CAS 745718-78-9 serves as a key intermediate in the preparation of more complex molecules. Its ketone functional group allows for diverse chemical transformations, including reductive amination and nucleophilic additions. These reactions are critical for creating libraries of compounds for high-throughput screening in drug discovery programs. The compound's structural versatility aligns with the growing trend of fragment-based drug design, a strategy widely adopted by pharmaceutical companies.

Another trending topic in the scientific community is the role of benzodioxole-containing compounds in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to produce Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- with minimal environmental impact. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing processes. The compound's potential biodegradability and low toxicity profile further enhance its appeal for sustainable applications.

In analytical chemistry, 745718-78-9 is often studied using advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for characterizing its purity, stability, and stereochemical properties. The compound's chromatographic behavior is also of interest to forensic scientists investigating novel psychoactive substances (NPS), though it is crucial to emphasize that this compound itself is not classified as a controlled substance.

The structure-activity relationship (SAR) of Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- continues to be a hot topic in computational chemistry. Molecular docking studies have predicted potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These in silico findings provide valuable insights for designing next-generation small-molecule therapeutics with improved selectivity and potency.

As interest in personalized medicine grows, compounds like CAS 745718-78-9 are being evaluated for their potential in targeted drug delivery systems. The benzodioxole group's ability to modulate drug-receptor interactions makes it a promising candidate for developing precision therapeutics. This aligns with current healthcare trends focusing on patient-specific treatment regimens and reduced side effects.

In material science, derivatives of Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- have shown promise as organic semiconductors and photocatalysts. The compound's electron-rich aromatic system and nitrogen-containing heterocycle contribute to interesting optoelectronic properties. These characteristics are being explored for applications in organic light-emitting diodes (OLEDs) and solar cell technologies, addressing the global demand for renewable energy solutions.

Quality control remains paramount when working with 745718-78-9, as even minor impurities can significantly affect research outcomes. Reputable suppliers provide certificates of analysis (CoA) detailing parameters such as HPLC purity, residual solvents, and heavy metal content. These specifications are critical for researchers requiring high-purity compounds for sensitive biological assays or regulatory submissions.

The future research directions for Ethanone,1-(1,3-benzodioxol-5-yl)-2-(1-pyrrolidinyl)- are likely to focus on expanding its chemical space through innovative synthetic methodologies. Areas such as click chemistry, metal-catalyzed couplings, and biocatalysis may offer new pathways to functionalize this core structure. Such developments would further establish its importance in medicinal chemistry and material science applications.